Cas no 2228434-24-8 (2-{1-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 2-{1-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 2228434-24-8
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6289729
• PubChem ID: 164662442
• Update Time: 2025-05-23

2-{1-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• 2-{1-[4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine
• 2228434-24-8
• EN300-1931701

• Inchi： 1S/C12H14F3N/c13-12(14,15)10-3-1-9(2-4-10)11(5-6-11)7-8-16/h1-4H,5-8,16H2
• InChI Key： WDMRCGOBYJEDHB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(CCN)CC1)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

2-{1-[4-(Trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine: A Comprehensive Overview

2-{1-[4-(Trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine, also known by its CAS registry number 2228434-24-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound has garnered attention due to its unique structural features and promising chemical properties. The molecule consists of a cyclopropane ring fused with a phenyl group substituted by a trifluoromethyl group, which imparts unique electronic and steric characteristics. The ethanamine moiety further enhances its reactivity and functional versatility.

The synthesis of this compound involves a multi-step process, often utilizing palladium-catalyzed coupling reactions or other advanced methodologies. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the cyclopropane ring, significantly reducing reaction times while maintaining product quality.

Key Features and Applications

The compound's structure is characterized by the presence of a trifluoromethyl group attached to the phenyl ring, which contributes to its stability and reactivity. This group also plays a crucial role in modulating the electronic properties of the molecule, making it suitable for various applications. The cyclopropane ring, on the other hand, introduces strain that can be harnessed in organic synthesis for forming complex molecular architectures.

In recent years, this compound has found applications in drug discovery, particularly in the development of bioactive molecules. Its ability to act as a chiral auxiliary or as a building block for more complex structures has been extensively studied. For example, researchers have utilized it in the synthesis of enantiomerically enriched compounds, which are critical in pharmaceutical research.

Latest Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron density distribution across the molecule, enhancing its electrophilic character. This finding has implications for its use in nucleophilic substitution reactions.

Additionally, studies on its thermal stability have shown that it exhibits remarkable resilience under high-temperature conditions, making it suitable for high-throughput screening processes in combinatorial chemistry. This property is particularly valuable in industrial settings where robustness is essential.

Future Prospects

The future of 2-{1-[4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine lies in its potential for further functionalization and application in emerging areas such as green chemistry and sustainable materials development. Researchers are actively exploring methods to incorporate this compound into biodegradable polymers or as a component in eco-friendly solvents.

In conclusion, 2-{1-[4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine (CAS No: 2228434-24-8) is a multifaceted compound with a wealth of applications across diverse chemical disciplines. Its unique structure and properties continue to inspire innovative research, ensuring its relevance in both academic and industrial settings for years to come.